Cas no 2973-19-5 (2-Hydroxy-5-nitrobenzyl Chloride)

• Product Name: 2-Hydroxy-5-nitrobenzyl Chloride
• CAS No: 2973-19-5
• Molecular Formula: C₇H₆NO₃Cl
• Molecular Weight: 187.58044
• MDL: MFCD00007341
• CID: 263145
• PubChem ID: 24892790

2-Hydroxy-5-nitrobenzyl Chloride Properties

Names and Identifiers

• Phenol,2-(chloromethyl)-4-nitro-
• 2-Hydroxy-5-nitrobenzyl Chloride
• 2-Chloromethyl-4-nitrophenol
• 2-(CHLOROMETHYL)-4-NITROPHENOL
• 2-(Chloromethyl)-4-nitrophenol; 2-Hydroxy-5-nitrobenzyl chloride; NSC 128135; NSC 541
• .ALPHA.-CHLORO-4-NITRO-O-CRESOL
• EINECS 221-012-4
• Phenol, 2-(chloromethyl)-4-nitro-
• NSC541
• alpha-Chloro-4-nitro-o-cresol
• DTXSID40183886
• FT-0611966
• 4-06-00-02012 (Beilstein Handbook Reference)
• 2-Chloromethyl-4-nitrophenol(.alpha.-chloro-p-nitro-o-cresol)
• J-017614
• 2973-19-5
• AC-24986
• 2-(chloromethyl)-4-nitro-phenol
• NSC 128135
• NSC128135
• A820030
• 2-Hidroxi-5-nitrobenzilclorura
• 74PC7TJ1MI
• NSC 541
• InChI=1/C7H6ClNO3/c8-4-5-3-6(9(11)12)1-2-7(5)10/h1-3,10H,4H
• BRN 1868797
• PJNPZIYGODMAQE-UHFFFAOYSA-N
• UNII-74PC7TJ1MI
• 4-nitro-2-chloromethylphenol
• AMY25141
• 2-Chloromethyl-4-nitrophenol, 96%
• 2-Hidroxi-5-nitrobenzilclorura [Romanian]
• NSC-128135
• NSC-541
• 2-hydroxy-5-nitro-benzyl chloride
• AKOS000321505
• MFCD00007341
• SCHEMBL360284
• NS00028761
• DB-014089
• G77295
• STK505540
• 2-(Chloromethyl)-4-nitrophenol;
• DTXCID80106377

• MDL： MFCD00007341
• InChIKey： PJNPZIYGODMAQE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6ClNO3/c8-4-5-3-6(9(11)12)1-2-7(5)10/h1-3,10H,4H2
• SMILES： C1=C(C=C(CCl)C(=C1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.004
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 66A^2

Experimental Properties

• LogP: 2.56240
• PSA: 66.05000
• Refractive Index: 1.614
• Boiling Point: 373.4°C at 760 mmHg
• Melting Point: 128 °C (dec.) (lit.)
• Flash Point: 179.6°C
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.472

2-Hydroxy-5-nitrobenzyl Chloride Security Information

• Symbol:
• RTECS：SK5060000
• WGK Germany：3
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：IRRITANT

2-Hydroxy-5-nitrobenzyl Chloride Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols